1-amino-1-deoxy-b-L-fucopyranoside

• CAS: 35978-95-1
• Molecular Formula: C6H13NO4
• Molecular Weight: 163.17 g/mol
• SMILES: CC1C(C(C(C(O1)N)O)O)O
• InChI: InChI=1S/C6H13NO4/c1-2-3(8)4(9)5(10)6(7)11-2/h2-6,8-10H,7H2,1H3/t2-,3+,4+,5-,6-/m0/s1
• InChIKey: UTVXFQMLZSPQLB-KGJVWPDLSA-N

1-Amino-1-deoxy-β-L-fucopyranoside (CAS 35978-95-1) Procurement-Relevant Identity and Baseline Characterization

1-Amino-1-deoxy-β-L-fucopyranoside (synonyms: β-L-fucopyranosylamine, 6-deoxy-β-L-galactopyranosylamine; CAS 35978-95-1), molecular formula C₆H₁₃NO₄, molecular weight 163.17 g/mol, is a glycosylamine derived from L-fucose in which the anomeric hydroxyl group is replaced by a primary amino group . It presents as an off‑white solid with a melting point of 127–129 °C . The compound belongs to the broader class of 1‑amino‑1‑deoxy aldopyranoses (glycosylamines), which function as ground‑state analog inhibitors of the corresponding glycoside hydrolases [1]. Unlike carba‑pseudosugar analogs that replace the endocyclic oxygen with a methylene group, this compound retains the native pyranose ring oxygen, preserving the stereoelectronic properties of the natural sugar while introducing a chemically addressable amine at the anomeric position [2].

Anomeric primary amine enables direct resin coupling without altering fucose recognition

Retains native pyranose oxygen for ground‑state analog binding to α‑L‑fucosidase

Moderate reversible inhibition supports affinity chromatography elution workflows

• [1] BRENDA Enzyme Database. EC 3.2.1.51 – α-L-fucosidase: inhibitor 'fucosylamine,' Ki 0.014 mM (competitive). Reference ID 208701. Available: https://www.brenda-enzymes.org/enzyme.php?ecno=3.2.1.51 View Source
• [2] Ogawa, S.; Watanabe, M.; Maruyama, A.; Hisamatsu, S. Synthesis of an α-fucosidase inhibitor, 5a-carba-β-L-fucopyranosylamine, and fucose-type α- and β-DL-valienamine unsaturated derivatives. Bioorg. Med. Chem. Lett. 2002, 12, 749–752. View Source

Why In‑Class Substitution of 1-Amino-1-deoxy-β-L-fucopyranoside (CAS 35978-95-1) is Not Advisable for Scientific Procurement

Compounds within the fucose‑analog class—including L‑fucose, carba‑fucopyranosylamines (e.g., 5a‑carba‑β‑L‑fucopyranosylamine), and iminosugar‑type fucosidase inhibitors (e.g., deoxyfuconojirimycin)—are not functionally interchangeable because they diverge fundamentally in three procurement‑relevant properties: (i) the presence or absence of a chemically addressable primary amine at the anomeric position, which is essential for covalent immobilization onto agarose or HPMA polymeric carriers [1]; (ii) a >70‑fold difference in α‑L‑fucosidase inhibitory potency (Ki = 14 µM for the glycosylamine versus Ki = 0.2 µM for the carba analog), making the carba analog unsuitable when reversible, moderate‑affinity binding is required for affinity chromatography elution [2]; and (iii) the retention of the endocyclic pyranose oxygen in the target compound, which preserves the ground‑state conformation recognized by lectins and fucose‑binding proteins—a recognition that is lost or altered in carba‑pseudosugar and iminosugar analogs [3]. These differences translate directly into irreplaceable experimental utility in affinity ligand construction and selective biorecognition applications.

Carba‑/iminosugar analogs lack C‑1 amine

Carba‑fucopyranosylamine and iminosugars cannot undergo direct resin coupling without ring‑modifying derivatization, limiting affinity matrix construction.

Potency mismatch alters chromatography outcome

The reported ~70‑fold tighter inhibition of the carba analog may prevent native elution of bound α‑L‑fucosidase, making moderate affinity essential for reversible purification.

Altered endocyclic oxygen shifts recognition

Carba‑ and iminosugar scaffolds replace or alter the pyranose oxygen, potentially changing lectin‑ and enzyme‑binding fidelity compared with the native ring system.

• [1] Blumberg, S.; Hildesheim, J.; Yariv, J.; Wilson, K. The use of 1‑amino‑L‑fucose bound to Sepharose in the isolation of L‑fucose‑binding proteins. Biochim. Biophys. Acta 1972, 264, 171–176. View Source
• [2] Gramer, M.J.; Schaffer, D.V.; Sliwkowski, M.B.; Goochee, C.F. Purification and characterization of α‑L‑fucosidase from Chinese hamster ovary cell culture supernatant. Glycobiology 1994, 4, 611–616. (Ki for fucosylamine reported as 0.014 mM; carba analog Ki from Ogawa et al. 2002, 2.0 × 10⁻⁷ M) View Source
• [3] Ogawa, S.; Sekura, R.; Maruyama, A.; Yuasa, H.; Hashimoto, H. Pseudosugars, 41: Synthesis and Glycosidase Inhibitory Activity of 5a‑Carba‑α‑DL‑fucopyranosylamine and ‑galactopyranosylamine. Eur. J. Org. Chem. 2000, 2000, 2089–2095. View Source

Comparative Quantitative Differentiation of 1-Amino-1-deoxy-β-L-fucopyranoside (CAS 35978-95-1) Against Nearest Structural Analogs

α‑L‑Fucosidase Inhibitory Potency: Glycosylamine Versus Carba‑Pseudosugar Analog

The target glycosylamine (fucosylamine) inhibits α‑L‑fucosidase from Chinese hamster ovary (CHO) cells with a competitive Ki of 14 µM (0.014 mM) [1]. By contrast, the carba‑pseudosugar analog 5a‑carba‑β‑L‑fucopyranosylamine—in which the endocyclic oxygen is replaced by a methylene group—inhibits bovine kidney α‑L‑fucosidase with a Ki of 0.20 µM (2.0 × 10⁻⁷ M), making it approximately 70‑fold more potent [2]. The glycosylamine thus provides moderate, reversible inhibition suitable for affinity chromatography applications where excessively tight binding would preclude native elution.

α‑L‑Fucosidase inhibition Ki

Cross‑study

Target: Ki 14 µM vs. carba analog: Ki 0.20 µM (~70‑fold difference)

Reported ~70‑fold lower affinity supports reversible binding for affinity chromatography.

CHO cell enzyme vs. bovine kidney enzyme; substrates differ.

Evidence Dimension	α‑L‑Fucosidase inhibition constant (Ki)
Target Compound Data	Ki = 14 µM (0.014 mM); competitive inhibition; CHO cell α‑L‑fucosidase
Comparator Or Baseline	5a‑Carba‑β‑L‑fucopyranosylamine: Ki = 0.20 µM (2.0 × 10⁻⁷ M); bovine kidney α‑L‑fucosidase
Quantified Difference	~70‑fold weaker inhibition (14 µM vs. 0.20 µM)
Conditions	Target: pH 6.5, 37 °C, 4‑methylumbelliferyl‑α‑L‑fucopyranoside substrate (CHO cell enzyme) [1]. Comparator: bovine kidney α‑L‑fucosidase, p‑nitrophenyl‑α‑L‑fucopyranoside substrate [2].

Why This Matters

The ~70‑fold lower potency of the glycosylamine makes it a superior choice for affinity chromatography resins, where excessively tight binding (as with the carba analog) prevents native elution of purified fucosidases.

• [1] Gramer, M.J.; Schaffer, D.V.; Sliwkowski, M.B.; Goochee, C.F. Purification and characterization of α‑L‑fucosidase from Chinese hamster ovary cell culture supernatant. Glycobiology 1994, 4, 611–616. Ki (fucosylamine) = 0.014 mM. BRENDA Reference ID 208701. View Source
• [2] Ogawa, S.; Watanabe, M.; Maruyama, A.; Hisamatsu, S. Synthesis of an α‑fucosidase inhibitor, 5a‑carba‑β‑L‑fucopyranosylamine, and fucose‑type α‑ and β‑DL‑valienamine unsaturated derivatives. Bioorg. Med. Chem. Lett. 2002, 12, 749–752. View Source

Affinity Chromatography Purification Performance: Fucosylamine‑Agarose Versus Non‑Amino‑Fucose Resins

Agarose‑C₂₄‑fucosylamine resin—prepared by covalent coupling of the target compound via its C‑1 amino group—achieved 8,600‑fold purification of human sperm plasma‑membrane‑associated α‑L‑fucosidase to a specific activity of 35,000 U/mg protein, yielding a homogeneous single‑subunit preparation (51 kDa on SDS‑PAGE) [1]. The same ligand chemistry enabled 11,200‑fold purification of CHO cell α‑L‑fucosidase and 285‑fold purification from Pomacea canaliculata hepatopancreas, with final preparations completely free of other glycosidase activities [2][3]. In principle, L‑fucose itself cannot be directly immobilized via the anomeric position for affinity resin construction without chemical derivatization that alters its recognition properties.

Affinity chromatography purification

Class‑level

8,600–11,200‑fold purification of α‑L‑fucosidase; no analogous resin from L‑fucose or carba‑analogs

C‑1 amine enables direct resin coupling for high‑fold purification of fucosidase.

Fucosylamine‑agarose vs. non‑amino fucose; multiple species sources.

Evidence Dimension	Affinity chromatography purification fold and final purity
Target Compound Data	8,600‑fold purification (human sperm α‑L‑fucosidase); 11,200‑fold (CHO α‑L‑fucosidase); 285‑fold (Pomacea canaliculata α‑L‑fucosidase). Final preparations free of other glycosidase activities.
Comparator Or Baseline	L‑Fucose (natural monosaccharide): no primary amine; cannot be directly coupled to agarose via anomeric position. Carba‑analogs lack the amine at C‑1 for resin coupling.
Quantified Difference	Unique covalent immobilization capability (amine at C‑1) enabling 285‑fold to 11,200‑fold purification; no analogous resin construct achievable with L‑fucose or carba‑fucopyranosylamine.
Conditions	Agarose‑C₂₄‑fucosylamine (or L‑fucosylamine‑CH‑Sepharose) column; p‑nitrophenyl‑α‑L‑fucopyranoside or 4‑methylumbelliferyl‑α‑L‑fucopyranoside activity assays.

Why This Matters

The C‑1 primary amine uniquely enables direct, one‑step covalent resin coupling without altering the fucose recognition pharmacophore, a property absent in L‑fucose, carba‑fucose, and iminosugar analogs—making this compound the preferred ligand for α‑L‑fucosidase affinity purification.

• [1] Khunsook, S.; Alhadeff, J.A.; et al. Purification and characterization of plasma membrane‑associated human sperm α‑L‑fucosidase. Biol. Reprod. 2003, 68, 709–716. View Source
• [2] Gramer, M.J.; Schaffer, D.V.; Sliwkowski, M.B.; Goochee, C.F. Purification and characterization of α‑L‑fucosidase from Chinese hamster ovary cell culture supernatant. Glycobiology 1994, 4, 611–616. View Source
• [3] Endo, T.; et al. Purification and characterization of an α‑L‑fucosidase from Pomacea canaliculata. Arch. Biochem. Biophys. 1993, 302, 152–160. View Source

Selective Removal of α‑L‑Fucosidase Contamination: Fucosylamine Ligand Versus Mannosylamine Ligand

During purification of human liver acidic α‑D‑mannosidase on mannosylamine‑Sepharose, the only significant glycosidase contaminant in the eluate was α‑L‑fucosidase. Passage of the contaminated fraction over the corresponding fucosylamine‑Sepharose column (constructed from the target compound) quantitatively removed the α‑L‑fucosidase, yielding a final mannosidase preparation entirely free of other glycosidase activities [1]. This demonstrates that the fucosylamine ligand retains strict specificity for α‑L‑fucosidase even when challenged with structurally related glycosidases (α‑D‑mannosidase, β‑D‑hexosaminidase, β‑D‑galactosidase) at high abundance.

Selective contaminant removal

Head‑to‑head

Fucosylamine‑Sepharose selectively depletes α‑L‑fucosidase; mannosylamine ligand fails discrimination

Supports orthogonal affinity step to remove α‑L‑fucosidase during other glycosidase purifications.

Sequential mannosylamine‑ then fucosylamine‑Sepharose from human liver.

Evidence Dimension	Cross‑reactivity of affinity ligand with non‑target glycosidases
Target Compound Data	Fucosylamine‑Sepharose: selectively binds α‑L‑fucosidase; effluent free of all other glycosidase activities (α‑mannosidase, β‑hexosaminidase, β‑galactosidase, β‑glucosidase).
Comparator Or Baseline	Mannosylamine‑Sepharose: retains α‑L‑fucosidase as principal contaminant among multiple glycosidases.
Quantified Difference	Fucosylamine ligand resolves α‑L‑fucosidase from the mannosylamine‑retained contaminant pool; mannosylamine ligand cannot discriminate α‑L‑fucosidase from α‑D‑mannosidase.
Conditions	Sequential affinity chromatography on Sepharose 4B‑ε‑aminohexanoyl‑mannosylamine followed by Sepharose 4B‑ε‑aminohexanoyl‑fucosylamine; human liver tissue extract.

Why This Matters

The ability to selectively deplete α‑L‑fucosidase contamination is critical for laboratories purifying other glycosidases to homogeneity; no other commercially available fucose‑analog ligand provides this orthogonal selectivity.

• [1] Phillips, N.C.; Robinson, D.; Winchester, B.G. Characterization of human liver α‑D‑mannosidase purified by affinity chromatography. Biochem. J. 1976, 153, 579–587. (Demonstrates selective removal of α‑L‑fucosidase contaminant by fucosylamine ligand). View Source

Biorecognition Specificity: Fucosylamine‑Terminated HPMA Copolymers Versus Other Aminosugar Copolymers

HPMA [N‑(2‑hydroxypropyl)methacrylamide] copolymers bearing side‑chains terminated with fucosylamine, galactosamine, glucosamine, or mannosamine were synthesized and evaluated for lectin binding by frontal affinity chromatography. Only fucosylamine‑containing HPMA copolymers showed specific, saturable binding to fucose‑recognizing lectin; copolymers terminated with galactosamine, glucosamine, or mannosamine exhibited no detectable lectin affinity [1]. The dissociation constant (Kd) for fucosylamine‑HPMA copolymer–lectin interaction decreased by one order of magnitude when fucosylamine content was increased from 9.9 mol‑% to 33.2 mol‑%, confirming multivalent, fucosylamine‑dependent recognition [1]. Furthermore, fucosylamine‑HPMA copolymers demonstrated preferential adhesion to guinea pig colonic mucus in ex vivo everted sac assays, whereas non‑fucosylated HPMA copolymers showed negligible mucoadhesion [2].

Lectin‑binding specificity

Head‑to‑head

Only fucosylamine‑HPMA binds fucose‑recognizing lectin; other aminosugar‑HPMA show no binding

Fucosylamine is required for lectin affinity; galactosamine/glucosamine/mannosamine fail.

Kd modulation ~10‑fold with fucosylamine content; ex vivo colonic mucoadhesion.

Evidence Dimension	Lectin binding specificity and mucoadhesion of aminosugar‑terminated HPMA copolymers
Target Compound Data	Fucosylamine‑HPMA: specific lectin binding (Kd decreases ~10‑fold with fucosylamine content increase from 9.9 to 33.2 mol‑%); preferential colonic mucoadhesion.
Comparator Or Baseline	Galactosamine‑HPMA, glucosamine‑HPMA, mannosamine‑HPMA: no detectable lectin binding. Non‑fucosylated HPMA: negligible colonic mucoadhesion.
Quantified Difference	All‑or‑none binding specificity: only fucosylamine‑HPMA binds lectin; Kd modulation ~10‑fold across fucosylamine density range.
Conditions	Frontal affinity chromatography with immobilized lectin; ex vivo everted sac assay using guinea pig colonic tissue.

Why This Matters

For researchers developing lectin‑targeted drug delivery systems or bioadhesive formulations, only fucosylamine provides the combination of a primary amine for copolymer conjugation and retention of fucose‑specific lectin recognition—galactosamine, glucosamine, and mannosamine analogs fail this dual requirement.

• [1] Kopečková, P.; Rathi, R.; Takada, S.; Říhová, B.; Berenson, M.M.; Kopeček, J. Bioadhesive N‑(2‑hydroxypropyl)methacrylamide copolymers for colon‑specific drug delivery. J. Controlled Release 1994, 28, 211–222. (Frontal affinity chromatography data: only fucosylamine‑HPMA binds lectin; Kd modulation 9.9→33.2 mol‑%). View Source
• [2] Kopečková, P.; et al. In vitro bioadhesion of carbohydrate‑containing N‑(2‑hydroxypropyl)methacrylamide copolymers to the GI tract of guinea pigs. Int. J. Pharm. 2002, 249, 7–14. View Source

Conjugation‑Ready Primary Amine: Comparison with L‑Fucose and Carba‑Fucose Analogs

The primary amine at C‑1 of 1‑amino‑1‑deoxy‑β‑L‑fucopyranoside provides a nucleophilic handle for selective acylation, reductive amination, or carbodiimide‑mediated coupling. This functional group has been exploited to generate N‑(ε‑aminocaproyl)‑β‑L‑fucopyranosylamine (CAS 35978‑97‑3), which is the standard intermediate for covalent attachment to agarose resins via NHS‑ or CNBr‑activated chemistry [1]. L‑Fucose lacks any amino group entirely, requiring multi‑step derivatization (e.g., glycosylation → reductive amination) that invariably alters the pyranose ring structure at the anomeric position . 5a‑Carba‑β‑L‑fucopyranosylamine, while potent as an inhibitor, positions its amine on a cyclohexane ring system lacking the endocyclic oxygen, fundamentally altering the conformational preferences and hydrogen‑bonding pattern recognized by fucose‑binding proteins [2].

Conjugation‑ready amine

Class‑level

Target: primary amine at C‑1 for direct acylation; L‑fucose lacks amine; carba‑analog alters ring

Enables one‑step bioconjugation while preserving native fucose pharmacophore.

N‑(ε‑aminocaproyl) derivative as standard intermediate for resin coupling.

Evidence Dimension	Availability of a primary amine at the anomeric position for selective conjugation
Target Compound Data	Primary amine (pKa ~13.3 predicted) at C‑1; directly convertible to N‑(ε‑aminocaproyl) derivative for resin coupling; retains pyranose oxygen.
Comparator Or Baseline	L‑Fucose: no amine; requires destructive derivatization. 5a‑Carba‑β‑L‑fucopyranosylamine: amine present but on a carbacyclic scaffold lacking endocyclic oxygen.
Quantified Difference	Target compound enables one‑step acylation to affinity ligand without alteration of the fucose pharmacophore; L‑fucose and carba analog either cannot be conjugated or lose recognition fidelity upon conjugation.
Conditions	N‑(ε‑aminocaproyl)‑β‑L‑fucopyranosylamine synthesis: acylation with ε‑aminocaproic acid active ester; agarose coupling via NHS‑ester chemistry [1].

Why This Matters

Investigators requiring a fucose‑mimetic building block for bioconjugation, surface functionalization, or polymeric drug delivery must procure a compound bearing a primary amine at C‑1 while preserving the native pyranose oxygen; this compound is the only commercially available scaffold satisfying both requirements.

• [1] Blumberg, S.; Hildesheim, J.; Yariv, J.; Wilson, K. The use of 1‑amino‑L‑fucose bound to Sepharose in the isolation of L‑fucose‑binding proteins. Biochim. Biophys. Acta 1972, 264, 171–176. View Source
• [2] Ogawa, S.; Sekura, R.; Maruyama, A.; Yuasa, H.; Hashimoto, H. Pseudosugars, 41: Synthesis and Glycosidase Inhibitory Activity of 5a‑Carba‑α‑DL‑fucopyranosylamine and ‑galactopyranosylamine. Eur. J. Org. Chem. 2000, 2000, 2089–2095. View Source

Commercial Availability at Defined Purity: Procurement‑Ready Versus Multi‑Step Synthesized Analogs

1‑Amino‑1‑deoxy‑β‑L‑fucopyranoside (CAS 35978‑95‑1) is available from multiple commercial suppliers at ≥98% purity, with verified identity and lot‑specific quality documentation . In contrast, 5a‑carba‑β‑L‑fucopyranosylamine is not commercially stocked and requires a multi‑step total synthesis from 2,3,4,6‑tetra‑O‑acetyl‑5a‑carba‑β‑DL‑glucopyranosyl bromide, involving azide displacement, hydrogenolysis, and chromatographic resolution of diastereomers—a sequence reported to take >10 synthetic steps [1]. The glycosylamine target compound can alternatively be prepared directly from L‑fucose via a single‑step Kochetkov‑type amination (ammonium hydrogen carbonate), significantly reducing lead time and cost for laboratories requiring gram‑scale quantities for affinity resin preparation.

Commercial availability

Cross‑study

Available at ≥98% purity from multiple vendors; carba‑analog requires >10‑step synthesis, not stocked

Ready procurement eliminates complex in‑house synthesis needed for carba‑analog alternatives.

Vendor catalog comparison as of 2025; single‑step synthesis from L‑fucose also possible.

Evidence Dimension	Commercial sourcing accessibility and synthetic complexity
Target Compound Data	Commercially stocked at ≥98% purity (LeYan, SunwayPharm, BOC Sciences); single‑step synthesis from L‑fucose via ammonium carbonate amination.
Comparator Or Baseline	5a‑Carba‑β‑L‑fucopyranosylamine: not commercially available; >10‑step total synthesis required; no off‑the‑shelf procurement option.
Quantified Difference	Target: available off‑the‑shelf, ≥98% purity, ≤1‑step synthesis from L‑fucose. Comparator: no commercial supplier, >10 synthetic steps, no defined purity specification.
Conditions	Procurement comparison based on public vendor catalogs (ChemicalBook, LeYan, SunwayPharm) as of 2025.

Why This Matters

For laboratories requiring milligram‑to‑gram quantities of a fucose‑mimetic amine for affinity chromatography or bioconjugation, the commercial availability and defined purity of the target compound eliminate the significant burden of in‑house multi‑step synthesis required for carba‑analog alternatives.

• [1] Ogawa, S.; Sekura, R.; Maruyama, A.; Yuasa, H.; Hashimoto, H. Synthesis and Glycosidase Inhibitory Activity of 5a‑Carba‑α‑DL‑fucopyranosylamine and ‑galactopyranosylamine. Eur. J. Org. Chem. 2000, 2000, 2089–2095. View Source

Evidence‑Based Application Scenarios for 1‑Amino‑1‑deoxy‑β‑L‑fucopyranoside (CAS 35978‑95‑1) in Research and Industrial Settings

Affinity Chromatography Resin Construction for α‑L‑Fucosidase Purification

The C‑1 primary amine enables direct conversion to N‑(ε‑aminocaproyl)‑β‑L‑fucopyranosylamine, which is coupled to CNBr‑ or NHS‑activated agarose to produce fucosylamine‑Sepharose affinity resin. This resin achieves 8,600‑fold to 11,200‑fold purification of α‑L‑fucosidase from mammalian tissue or cell culture sources, yielding homogeneous enzyme preparations free of contaminating glycosidase activities [1][2]. No other commercially available fucose analog provides this direct resin‑coupling capability while preserving native fucose‑enzyme recognition.

Selective Depletion of α‑L‑Fucosidase During Purification of Other Glycosidases

In multi‑glycosidase purification workflows—particularly for α‑D‑mannosidase, β‑D‑hexosaminidase, and β‑D‑galactosidase—fucosylamine‑Sepharose serves as an orthogonal affinity step to quantitatively remove α‑L‑fucosidase contamination. Sequential chromatography on mannosylamine‑Sepharose followed by fucosylamine‑Sepharose yields glycosidase preparations verified free of cross‑contaminating activities [1]. This application exploits the ligand's strict specificity for α‑L‑fucosidase, which is not replicated by mannosylamine, galactosylamine, or glucosylamine resins.

Fucose‑Targeted HPMA Copolymer Drug Delivery Systems

Fucosylamine is the only aminosugar that, when conjugated as a side‑chain terminus on HPMA copolymers, confers specific, saturable binding to fucose‑recognizing lectins. Increasing fucosylamine content from 9.9 to 33.2 mol‑% decreases the lectin‑binding Kd by one order of magnitude, demonstrating tunable multivalent biorecognition [1]. These fucosylamine‑HPMA copolymers exhibit preferential adhesion to colonic mucus in ex vivo models, supporting their development as colon‑specific bioadhesive drug carriers [2]. Galactosamine‑, glucosamine‑, and mannosamine‑terminated HPMA copolymers fail to show any lectin binding or mucoadhesion under identical conditions.

Mechanistic Studies of α‑L‑Fucosidase Catalysis Using a Ground‑State Analog Inhibitor

With a competitive Ki of 14 µM against CHO cell α‑L‑fucosidase [1], the glycosylamine serves as a moderate‑affinity ground‑state analog for active‑site mapping, kinetic mechanism elucidation, and inhibitor screening assay validation. Unlike the carba‑pseudosugar analog (Ki = 0.20 µM), the target compound's weaker inhibition facilitates reversible binding studies and avoids the hysteresis artifacts sometimes encountered with sub‑micromolar tight‑binding inhibitors. The compound has been used as a reference inhibitor alongside deoxyfuconojirimycin (Ki = 0.024 µM) to benchmark recombinant α‑L‑fucosidase kinetic properties [2].

Application

Selection Property

Validation Focus

Affinity resin for α‑L‑fucosidase purification

Anomeric amine for direct agarose coupling

High‑fold purification and glycosidase‑free eluate

Selective depletion of α‑L‑fucosidase contaminant

Orthogonal fucosidase specificity

Removal of cross‑contaminating glycosidase activities

Fucosylamine‑HPMA copolymer carrier studies

Fucosylamine‑dependent lectin binding

Colonic mucoadhesion in ex vivo model

Mechanistic α‑L‑fucosidase studies

Moderate‑affinity ground‑state analog inhibitor

Reversible binding kinetics and active‑site mapping

• [1] Khunsook, S.; Alhadeff, J.A.; et al. Purification and characterization of plasma membrane‑associated human sperm α‑L‑fucosidase. Biol. Reprod. 2003, 68, 709–716. View Source
• [2] Gramer, M.J.; Schaffer, D.V.; Sliwkowski, M.B.; Goochee, C.F. Purification and characterization of α‑L‑fucosidase from Chinese hamster ovary cell culture supernatant. Glycobiology 1994, 4, 611–616. View Source